Cas no 339277-89-3 (Methyl 2-2-(4-chlorophenyl)-4-phenyl-1,3-thiazol-5-ylacetate)

• Product Name: Methyl 2-2-(4-chlorophenyl)-4-phenyl-1,3-thiazol-5-ylacetate
• CAS No: 339277-89-3
• CID: 4649001
• Update Time: 2025-05-20

Methyl 2-2-(4-chlorophenyl)-4-phenyl-1,3-thiazol-5-ylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-2-(4-chlorophenyl)-4-phenyl-1,3-thiazol-5-ylacetate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on Methyl 2-2-(4-chlorophenyl)-4-phenyl-1,3-thiazol-5-ylacetate

Research Brief on Methyl 2-2-(4-chlorophenyl)-4-phenyl-1,3-thiazol-5-ylacetate (CAS: 339277-89-3)

Methyl 2-2-(4-chlorophenyl)-4-phenyl-1,3-thiazol-5-ylacetate (CAS: 339277-89-3) is a thiazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its synthesis, structural characteristics, and biological activities, particularly in the context of drug discovery and development. This research brief aims to summarize the latest findings related to this compound, providing insights into its applications and future directions.

The compound belongs to the thiazole class, which is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of both 4-chlorophenyl and phenyl substituents in its structure enhances its potential as a bioactive molecule. Recent synthetic approaches have focused on optimizing the yield and purity of Methyl 2-2-(4-chlorophenyl)-4-phenyl-1,3-thiazol-5-ylacetate, with studies reporting improved methods using catalytic systems and green chemistry principles.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits promising inhibitory effects on specific enzymes and receptors implicated in various diseases. For instance, research has highlighted its potential as a modulator of kinase activity, which could be relevant in the treatment of cancer and inflammatory disorders. Additionally, its interaction with microbial targets suggests possible applications in combating antibiotic-resistant pathogens.

Recent advancements in structural elucidation techniques, such as X-ray crystallography and NMR spectroscopy, have provided detailed insights into the molecular conformation and electronic properties of Methyl 2-2-(4-chlorophenyl)-4-phenyl-1,3-thiazol-5-ylacetate. These findings are critical for understanding its mechanism of action and for guiding the design of derivatives with enhanced efficacy and reduced toxicity.

Despite these promising results, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, metabolic stability, and safety profiles need to be addressed through further preclinical and clinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, Methyl 2-2-(4-chlorophenyl)-4-phenyl-1,3-thiazol-5-ylacetate represents a promising candidate for drug development, with its unique structural features and diverse biological activities. Continued research into its synthesis, mechanism of action, and therapeutic applications will be crucial for advancing its use in the pharmaceutical industry. This brief underscores the importance of interdisciplinary collaboration and innovation in harnessing the potential of this compound for future medical breakthroughs.